Cas no 849062-39-1 (3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid)
849062-39-1 structure
Product Name:3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid
CAS No:849062-39-1
MF:C13H11BClFO3
MW:280.487046480179
MDL:MFCD06411358
CID:716706
PubChem ID:24882682
Update Time:2025-04-19
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid
- 3-CHLORO-4-(4'-FLUOROBENZYLOXY)PHENYLBORONIC ACID
- 3-Chloro-4-(4-fluorobenzyloxy)phenylboronic acid
- Boronic acid,B-[3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]-
- BP-12129
- D86514
- B-[3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl]-Boronic acid
- 849062-39-1
- CS-0178597
- B-[3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl]boronic acid
- 3-CHLORO-4-[(4-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
- 3-Chloro-4-(4''-fluorobenzyloxy)phenylboronic Acid
- MFCD06411358
- (3-CHLORO-4-((4-FLUOROBENZYL)OXY)PHENYL)BORONICACID
- SCHEMBL12260343
- DB-400502
- BS-23091
- 3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid(contains varying amounts of Anhydride)
- DTXSID60584492
- {3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl}boronic acid
- [3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]boronic acid
- AB25262
- 3-CHLORO-4-(4'-FLUOROBENZYLOXY)PHENYLBO&
- AKOS015888506
- 3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid
-
- MDL: MFCD06411358
- Inchi: 1S/C13H11BClFO3/c15-12-7-10(14(17)18)3-6-13(12)19-8-9-1-4-11(16)5-2-9/h1-7,17-18H,8H2
- InChI Key: GLLLLVYDIZNTKE-UHFFFAOYSA-N
- SMILES: ClC1C=C(B(O)O)C=CC=1OCC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 280.0473802g/mol
- Monoisotopic Mass: 280.0473802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.36
- Melting Point: 181-186 °C (lit.)
- Boiling Point: 454.2°C at 760 mmHg
- Flash Point: 228.5°C
- Refractive Index: 1.59
- PSA: 49.69000
- LogP: 1.73790
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM217313-1g |
(3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 98% | 1g |
$92 | 2021-08-04 | |
| Chemenu | CM217313-5g |
(3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 98% | 5g |
$409 | 2021-08-04 | |
| Alichem | A019121930-5g |
(3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 95% | 5g |
$554.04 | 2023-08-31 | |
| Chemenu | CM217313-1g |
(3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 98% | 1g |
$92 | 2022-08-31 | |
| Chemenu | CM217313-5g |
(3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 98% | 5g |
$409 | 2022-08-31 | |
| abcr | AB271513-250 mg |
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid; 98% |
849062-39-1 | 250mg |
€110.00 | 2023-04-26 | ||
| abcr | AB271513-1 g |
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid; 98% |
849062-39-1 | 1g |
€210.30 | 2023-04-26 | ||
| abcr | AB271513-5 g |
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid; 98% |
849062-39-1 | 5g |
€713.50 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y0999658-5g |
(3-chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid |
849062-39-1 | 95% | 5g |
$680 | 2024-08-02 | |
| TRC | C584530-25mg |
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid |
849062-39-1 | 25mg |
$64.00 | 2023-05-18 |
3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
849062-39-1 (3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid) Related Products
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